Glycolipids for natural killer T cells
Chemical Society Reviews Pub Date: 2006-06-09 DOI: 10.1039/B510638A
Abstract
Natural killer T cells (NKT cells) play a central role in regulating immune responses influencing conditions ranging from autoimmune to infectious diseases. NKT cell responses are induced by recognition of
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